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molecular formula C11H10O4 B8282477 5-Hydroxy-4-(4-methoxy-phenyl)-5H-furan-2-one

5-Hydroxy-4-(4-methoxy-phenyl)-5H-furan-2-one

Cat. No. B8282477
M. Wt: 206.19 g/mol
InChI Key: CQNJEVPUJGATLB-UHFFFAOYSA-N
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Patent
US08207168B2

Procedure details

A suspension of 5-hydroxy-4-(4-methoxyphenyl)-5H-furan-2-one (2.00 g, 9.7 mmol) in 15 mL of ethanol was stirred as hydrazine hydrate (0.97 g, 2.0 eq) was added in dropwise. The reaction was stirred at 85° C. overnight, and then the solvent was reduced. The solid was collected and washed with cold EtOH to give 1.7 g (87%) of 5-(4-methoxy-phenyl)-2H-pyridazin-3-one: MS m/z 203 (M+H).
Name
5-hydroxy-4-(4-methoxyphenyl)-5H-furan-2-one
Quantity
2 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
15 mL
Type
solvent
Reaction Step One
Name
hydrazine hydrate
Quantity
0.97 g
Type
reactant
Reaction Step Two
Name
5-(4-methoxy-phenyl)-2H-pyridazin-3-one
Yield
87%

Identifiers

REACTION_CXSMILES
O[CH:2]1[O:6][C:5](=O)[CH:4]=[C:3]1[C:8]1[CH:13]=[CH:12][C:11]([O:14][CH3:15])=[CH:10][CH:9]=1.O.[NH2:17][NH2:18]>C(O)C>[CH3:15][O:14][C:11]1[CH:12]=[CH:13][C:8]([C:3]2[CH:2]=[N:18][NH:17][C:5](=[O:6])[CH:4]=2)=[CH:9][CH:10]=1 |f:1.2|

Inputs

Step One
Name
5-hydroxy-4-(4-methoxyphenyl)-5H-furan-2-one
Quantity
2 g
Type
reactant
Smiles
OC1C(=CC(O1)=O)C1=CC=C(C=C1)OC
Name
ethanol
Quantity
15 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
hydrazine hydrate
Quantity
0.97 g
Type
reactant
Smiles
O.NN

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
85 °C
Stirring
Type
CUSTOM
Details
The reaction was stirred at 85° C. overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added in dropwise
CUSTOM
Type
CUSTOM
Details
The solid was collected
WASH
Type
WASH
Details
washed with cold EtOH

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
5-(4-methoxy-phenyl)-2H-pyridazin-3-one
Type
product
Smiles
COC1=CC=C(C=C1)C1=CC(NN=C1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 1.7 g
YIELD: PERCENTYIELD 87%
YIELD: CALCULATEDPERCENTYIELD 86.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.